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Compound of Interest

Compound Name: 2-Nitrodiphenylamine

Cat. No.: B016788

An In-depth Technical Guide to the Physicochemical Properties of 2-Nitrodiphenylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Nitrodiphenylamine (2-NDPA), including detailed experimental protocols for their
determination. Additionally, a logical workflow for its primary application as a propellant
stabilizer is visualized.

Core Physicochemical Data

2-Nitrodiphenylamine is an organic compound with the chemical formula C12H10N202. It
typically appears as a red or orange-red crystalline solid. The accurate determination of its
melting and boiling points is crucial for its identification, purity assessment, and application in
various industrial processes.

Data Presentation

The following table summarizes the key physical constants for 2-Nitrodiphenylamine.
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Property Value (°C) Value (°F) Notes

The literature presents
. . a consistent, narrow
Melting Point 74-76 °C[1] 165-167 °F o
range, indicative of a

pure substance.

Measured at standard
Boiling Point 346 °C[1] 654.8 °F atmospheric pressure
(760 mmHg).[2]

Experimental Protocols

The determination of melting and boiling points are fundamental laboratory procedures for
characterizing a chemical substance. The methods described below are standard techniques
applicable to 2-Nitrodiphenylamine.

Melting Point Determination (Capillary Method)

This method is based on observing the temperature range over which a small, powdered
sample in a capillary tube transitions from a solid to a liquid.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (sealed at one end)[4]

Thermometer

Mortar and pestle (if sample is not a fine powder)

Heating medium (e.g., mineral oil for Thiele tube)

Procedure:

o Sample Preparation: Ensure the 2-Nitrodiphenylamine sample is completely dry and finely
powdered.[3][4] Introduce the powdered solid into the open end of a capillary tube.[5] Tap the
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sealed end of the tube gently on a hard surface to pack the sample into the bottom, aiming
for a sample height of 2-3 mm.[4]

e Apparatus Setup:
o Mel-Temp Apparatus: Insert the capillary tube into the sample holder.[4]

o Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or thread,
ensuring the sample is aligned with the thermometer bulb.[1][5] Immerse this assembly
into the oil of the Thiele tube.[1]

o Heating and Observation: Begin heating the apparatus. For an unknown sample, a rapid
initial heating can determine an approximate melting range. For a more precise
measurement, heat rapidly to about 15-20 °C below the expected melting point, then reduce
the heating rate to 1-2 °C per minute.[4]

o Data Recording: Record two temperatures:
o Ti: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire sample has completely melted. The melting point
is reported as the range Ti - Ta.

Boiling Point Determination (Thiele Tube Method)

This micro-method is suitable for determining the boiling point of small quantities of a liquid.
Since 2-Nitrodiphenylamine is a solid at room temperature, it must first be melted to perform
this test.

Apparatus:

Thiele tubel[6]

Small test tube or fusion tube[1]

Capillary tube (sealed at one end)[1]

Thermometer
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e Heating source (e.g., Bunsen burner)
e Mineral oll
Procedure:

o Sample Preparation: Place a small amount of 2-Nitrodiphenylamine into the small test tube
and gently heat it until it melts. The liquid volume should be sufficient to cover the bottom of
the test tube (approximately 2-3 mL).[7]

o Capillary Inversion: Place the capillary tube into the liquid sample with the open end down.[6]

[7]

o Apparatus Setup: Attach the test tube to the thermometer so that the sample is level with the
thermometer bulb.[1] Insert the assembly into the Thiele tube filled with mineral oil.[6]

o Heating: Gently heat the side arm of the Thiele tube.[1][6] As the temperature rises, air
trapped in the capillary tube will expand and exit as a slow stream of bubbles.

o Observation and Data Recording: Continue heating until a rapid and continuous stream of
bubbles emerges from the capillary tube.[1][6] At this point, remove the heat. The liquid will
begin to cool. The boiling point is the temperature at which the bubbling stops and the liquid
is drawn up into the capillary tube.[1] This temperature corresponds to the point where the
vapor pressure of the substance equals the external atmospheric pressure.

Visualization of Application Workflow

2-Nitrodiphenylamine is widely used as a stabilizer in nitrocellulose-based propellants.[8] Its
primary function is to scavenge acidic nitrogen oxides (NOx) that are produced during the slow
decomposition of the propellant, thereby preventing autocatalytic breakdown and extending the
shelf life and safety of the material.[8][9] The following diagram illustrates this stabilization
workflow.
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Workflow of 2-Nitrodiphenylamine as a Propellant Stabilizer
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Caption: Logical workflow of 2-NDPA in propellant stabilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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